Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one

• IUPAC Name: spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one
• InChI: InChI=1S/C11H18N2OS/c14-10-9-4-1-2-6-13(9)11(12-10)5-3-7-15-8-11/h9H,1-8H2,(H,12,14)
• InChI Key: PAOCMMGWHOVMQK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(C1)C(=O)NC23CCCSC3
• Molecular Formula: C11H18N2OS
• Molecular Weight: 226.34 g/mol

Description

Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its unique spirocyclic structure, which makes it an interesting target for drug discovery and development.

Mechanism of Action

The exact mechanism of action of Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one is not fully understood. However, it is believed to act through various pathways, including inhibition of enzymes, modulation of neurotransmitters, and interaction with receptors.
Biochemical and physiological effects:
Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to exhibit antioxidant, anti-inflammatory, and immunomodulatory activities. This compound has also been shown to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one is its unique spirocyclic structure, which makes it an interesting target for drug discovery and development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one. One area of interest is the development of novel derivatives of this compound with improved pharmacological properties. Another area of interest is the investigation of the potential use of this compound in the treatment of various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one can be achieved through various methods. One of the most common methods involves the reaction of 2-mercaptoacetamide with 2-bromoacetophenone and 1,2-diaminocyclohexane in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through filtration and recrystallization.

Scientific Research Applications

Spiro[2,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyridine-3,3'-thiane]-1-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anticonvulsant activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.